4-acetamido-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)benzamide

• IUPAC Name: 4-acetamido-N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C19H17N5O2/c1-13(25)24-16-6-4-14(5-7-16)19(26)23-12-17-18(22-10-9-21-17)15-3-2-8-20-11-15/h2-11H,12H2,1H3,(H,23,26)(H,24,25)
• InChI Key: MRLCITPZSMOXMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCC2=NC=CN=C2C3=CN=CC=C3
• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol

Description

“4-acetamido-N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)benzamide” is a chemical compound. It has been studied for its potential as an anti-tubercular agent.

Synthesis Analysis

The synthesis of this compound and similar derivatives has been explored in the context of developing potent anti-tubercular agents. The compounds were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Molecular Structure Analysis

The molecular structure of this compound is complex. It has been structurally characterized in various forms. The molecule realizes an extended conformation and forms infinite H-bonded chains through its amide, amine, and pyrimidine groups.

Future Directions

The future directions for this compound could involve further development and testing for its potential as an anti-tubercular agent. More research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical settings.